N-[9-(2-Fluoro-2,3-dideoxy-β-D-threo-pentofuranosyl)-9H-purine-6-yl]benzamide
N-[9-(2-Fluoro-2,3-dideoxy-β-D-threo-pentofuranosyl)-9H-purine-6-yl]benzamide
Brand Name:
Vulcanchem
CAS No.:
132722-93-1
VCID:
VC0159514
InChI:
InChI=1S/C17H16FN5O3/c18-12-6-11(7-24)26-17(12)23-9-21-13-14(19-8-20-15(13)23)22-16(25)10-4-2-1-3-5-10/h1-5,8-9,11-12,17,24H,6-7H2,(H,19,20,22,25)/t11-,12-,17+/m0/s1
SMILES:
C1C(OC(C1F)N2C=NC3=C(N=CN=C32)NC(=O)C4=CC=CC=C4)CO
Molecular Formula:
C17H16FN5O3
Molecular Weight:
357.34 g/mol
N-[9-(2-Fluoro-2,3-dideoxy-β-D-threo-pentofuranosyl)-9H-purine-6-yl]benzamide
CAS No.: 132722-93-1
Main Products
VCID: VC0159514
Molecular Formula: C17H16FN5O3
Molecular Weight: 357.34 g/mol
![N-[9-(2-Fluoro-2,3-dideoxy-β-D-threo-pentofuranosyl)-9H-purine-6-yl]benzamide - 132722-93-1](/images/no_structure.jpg)
| CAS No. | 132722-93-1 |
|---|---|
| Product Name | N-[9-(2-Fluoro-2,3-dideoxy-β-D-threo-pentofuranosyl)-9H-purine-6-yl]benzamide |
| Molecular Formula | C17H16FN5O3 |
| Molecular Weight | 357.34 g/mol |
| IUPAC Name | N-[9-[(2R,3S,5S)-3-fluoro-5-(hydroxymethyl)oxolan-2-yl]purin-6-yl]benzamide |
| Standard InChI | InChI=1S/C17H16FN5O3/c18-12-6-11(7-24)26-17(12)23-9-21-13-14(19-8-20-15(13)23)22-16(25)10-4-2-1-3-5-10/h1-5,8-9,11-12,17,24H,6-7H2,(H,19,20,22,25)/t11-,12-,17+/m0/s1 |
| Standard InChIKey | MEJGKVAHHHDBIU-NVGCLXPQSA-N |
| Isomeric SMILES | C1[C@H](O[C@H]([C@H]1F)N2C=NC3=C(N=CN=C32)NC(=O)C4=CC=CC=C4)CO |
| SMILES | C1C(OC(C1F)N2C=NC3=C(N=CN=C32)NC(=O)C4=CC=CC=C4)CO |
| Canonical SMILES | C1C(OC(C1F)N2C=NC3=C(N=CN=C32)NC(=O)C4=CC=CC=C4)CO |
| PubChem Compound | 451523 |
| Last Modified | Nov 11 2021 |
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